Cas no 622864-48-6 (3-Hydroxy-4-methoxyphenylboronic acid)

3-Hydroxy-4-methoxyphenylboronic acid is a boronic acid derivative with the molecular formula C₇H₉BO₄. This compound features both hydroxyl and methoxy functional groups on the phenyl ring, enhancing its reactivity and utility in cross-coupling reactions, particularly Suzuki-Miyaura couplings. Its boronic acid moiety enables efficient formation of carbon-carbon bonds, making it valuable in pharmaceutical and agrochemical synthesis. The presence of electron-donating substituents (hydroxy and methoxy) further influences its electronic properties, facilitating selective transformations. This reagent is typically supplied as a stable, crystalline solid, ensuring consistent performance in organic synthesis. It is commonly used in the preparation of advanced intermediates for bioactive molecules and materials science applications.

3-Hydroxy-4-methoxyphenylboronic acid structure

622864-48-6 structure

Product Name:3-Hydroxy-4-methoxyphenylboronic acid

CAS No:622864-48-6

MF:C₇H₉BO₄

MW:167.954962491989

MDL:MFCD12025997

CID:839880

PubChem ID:21980666

Update Time:2025-09-28

3-Hydroxy-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-HYDROXY-4-METHOXYPHENYLBORONIC ACID
- (3-Hydroxy-4-methoxyphenyl)boronic acid
- 3-Hydroxy-4-methoxybenzeneboronic acid
- DTXSID80621111
- Boronic acid, (3-hydroxy-4-methoxyphenyl)- (9CI)
- YOPHDOOHKDJUAM-UHFFFAOYSA-N
- (3-Hydroxy-4-methoxyphenyl)boronicacid
- SCHEMBL3484229
- R10067
- AKOS006315831
- EN300-4247048
- XZA86448
- CS-0174504
- 622864-48-6
- 3-Hydroxy-4-methoxyphenylboronic acid, AldrichCPR
- AS-18715
- DB-348268
- MFCD12025997
- 3-Hydroxy-4-methoxyphenylboronic acid
- MDL： MFCD12025997
- Inchi： 1S/C7H9BO4/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,9-11H,1H3
- InChI Key： YOPHDOOHKDJUAM-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(B(O)O)=CC=1O

Computed Properties

Exact Mass: 168.05900
Monoisotopic Mass: 168.0593889g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.9Å²

Experimental Properties

Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 221 ºC
Solubility: Slightly soluble (18 g/l) (25 º C),
PSA: 69.92000
LogP: -0.91940

3-Hydroxy-4-methoxyphenylboronic acid Security Information

Hazard Category Code： 36
Safety Instruction： 26

3-Hydroxy-4-methoxyphenylboronic acid Pricemore >>

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